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Compound of Interest

Compound Name: 5-(4-Methoxyphenyl)pyridin-3-ol

Cat. No.: B3226828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and

potential application of 5-(4-Methoxyphenyl)pyridin-3-ol. The information is intended to

ensure the integrity of the compound and the safety of laboratory personnel.

Product Information and Safety Data
Table 1: Chemical and Safety Data for 5-(4-Methoxyphenyl)pyridin-3-ol
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Parameter Value Reference

Chemical Name
5-(4-Methoxyphenyl)pyridin-3-

ol
N/A

CAS Number 109345-94-0 [1]

Molecular Formula C₁₂H₁₁NO₂ N/A

Molecular Weight 201.22 g/mol N/A

Appearance Solid (form may vary)
Assumed based on storage

class

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[1]

Precautionary Statements

P305 + P351 + P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

[1]

Signal Word Warning [1]

Pictograms GHS07 (Exclamation mark) [1]

Storage Class Code 13 - Non Combustible Solids [1]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability and purity of 5-(4-
Methoxyphenyl)pyridin-3-ol and to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 5-(4-Methoxyphenyl)pyridin-3-ol, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Storage Conditions
To ensure the long-term stability of the compound, it should be stored under the following

conditions:

Temperature: Store in a cool, dry place.

Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent

degradation from atmospheric components.

Container: Keep the container tightly sealed.

Waste Disposal
Dispose of 5-(4-Methoxyphenyl)pyridin-3-ol and its containers in accordance with local,

regional, and national regulations. Avoid release into the environment.

Experimental Protocols
While specific experimental data for 5-(4-Methoxyphenyl)pyridin-3-ol is limited in publicly

available literature, its structure suggests its utility as a building block in organic synthesis,

particularly in cross-coupling reactions. The following is a representative protocol for a Suzuki-

Miyaura cross-coupling reaction, a common application for pyridinol derivatives.[2]

Application: Suzuki-Miyaura Cross-Coupling Reaction
This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 5-(4-
Methoxyphenyl)pyridin-3-ol with an aryl halide.[3][4][5]

Objective: To synthesize a biaryl compound by coupling 5-(4-Methoxyphenyl)pyridin-3-ol with

an aryl bromide.

Materials:
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5-(4-Methoxyphenyl)pyridin-3-ol

Aryl bromide (e.g., 4-bromotoluene)

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

1,4-Dioxane

Distilled water

Argon or Nitrogen gas

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a round-bottom flask, combine 5-(4-Methoxyphenyl)pyridin-3-ol (1
mmol), the aryl bromide (1.2 mmol), potassium carbonate (2 mmol), and a magnetic stir bar.

Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or

Nitrogen) for 10-15 minutes.

Catalyst and Ligand Addition: Under the inert atmosphere, add Palladium(II) acetate (0.02

mmol) and triphenylphosphine (0.08 mmol).

Solvent Addition: Add 1,4-dioxane (5 mL) and distilled water (1 mL) to the flask via syringe.

Reaction: Heat the reaction mixture to 80-90°C and stir vigorously. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with

ethyl acetate and wash with water and brine.
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Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations
Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 5-(4-
Methoxyphenyl)pyridin-3-ol in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for handling 5-(4-Methoxyphenyl)pyridin-3-ol.

Suzuki-Miyaura Coupling Reaction Workflow
This diagram outlines the key steps in the Suzuki-Miyaura cross-coupling reaction protocol

described above.
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Caption: Suzuki-Miyaura reaction workflow.

Conceptual Signaling Pathway Investigation
While no specific signaling pathways involving 5-(4-Methoxyphenyl)pyridin-3-ol have been

identified, compounds with similar pyridinol scaffolds have been investigated as kinase

inhibitors. The following diagram illustrates a hypothetical workflow for screening this

compound for such activity.
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Caption: Investigating kinase inhibitor potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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